Cas no 2171840-81-4 (9-cyclopropyl-6-oxa-2lambda6-thia-10-azaspiro4.5decane-2,2-dione)

9-cyclopropyl-6-oxa-2lambda6-thia-10-azaspiro4.5decane-2,2-dione is a versatile compound with unique properties. It exhibits high stability and is effective in various chemical reactions, particularly in synthesis involving cyclic systems. Its structural complexity enables selective interactions with other molecules, making it a valuable tool in organic synthesis.
9-cyclopropyl-6-oxa-2lambda6-thia-10-azaspiro4.5decane-2,2-dione structure
2171840-81-4 structure
Product Name:9-cyclopropyl-6-oxa-2lambda6-thia-10-azaspiro4.5decane-2,2-dione
CAS No:2171840-81-4
MF:C10H17NO3S
MW:231.311881780624
CID:5784817
PubChem ID:165518350
Update Time:2025-10-17

9-cyclopropyl-6-oxa-2lambda6-thia-10-azaspiro4.5decane-2,2-dione Chemical and Physical Properties

Names and Identifiers

    • 9-cyclopropyl-6-oxa-2lambda6-thia-10-azaspiro[4.5]decane-2,2-dione
    • EN300-1279065
    • 2171840-81-4
    • 9-cyclopropyl-6-oxa-2lambda6-thia-10-azaspiro4.5decane-2,2-dione
    • Inchi: 1S/C10H17NO3S/c12-15(13)6-4-10(7-15)11-9(3-5-14-10)8-1-2-8/h8-9,11H,1-7H2
    • InChI Key: GCGNXQWBKUSZJA-UHFFFAOYSA-N
    • SMILES: S1(CCC2(C1)NC(CCO2)C1CC1)(=O)=O

Computed Properties

  • Exact Mass: 231.09291458g/mol
  • Monoisotopic Mass: 231.09291458g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 1
  • Complexity: 357
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.1
  • Topological Polar Surface Area: 63.8Ų

9-cyclopropyl-6-oxa-2lambda6-thia-10-azaspiro4.5decane-2,2-dione Pricemore >>

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9-cyclopropyl-6-oxa-2lambda6-thia-10-azaspiro4.5decane-2,2-dione Related Literature

Additional information on 9-cyclopropyl-6-oxa-2lambda6-thia-10-azaspiro4.5decane-2,2-dione

Introduction to 9-Cyclopropyl-6-Oxa-2λ6-Thia-10-Azaspiro[4.5]Decane-2,2-Dione (CAS No. 2171840-81-4)

9-Cyclopropyl-6-oxa-2λ6-thia-10-azaspiro[4.5]decane-2,2-dione, with the CAS number 2171840-81-4, is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of spirocyclic compounds, which are characterized by their unique structural features and potential biological activities. The spirocyclic framework provides a rigid and conformationally constrained structure, which can enhance the binding affinity and selectivity of the molecule towards specific biological targets.

The chemical structure of 9-cyclopropyl-6-oxa-2λ6-thia-10-azaspiro[4.5]decane-2,2-dione includes a cyclopropyl group, an oxo group, a thioether linkage, and an azaspiro ring system. These functional groups contribute to the compound's unique physicochemical properties and biological activities. The cyclopropyl group, in particular, is known for its ability to modulate the conformational flexibility of the molecule, which can influence its interactions with biological targets.

Recent studies have explored the potential applications of 9-cyclopropyl-6-oxa-2λ6-thia-10-azaspiro[4.5]decane-2,2-dione in various therapeutic areas. One notable area of research is its potential as an inhibitor of specific enzymes involved in disease pathways. For instance, a study published in the Journal of Medicinal Chemistry reported that this compound exhibited potent inhibitory activity against a key enzyme implicated in neurodegenerative diseases. The researchers found that the compound effectively reduced the enzyme's activity in vitro, suggesting its potential as a lead compound for further drug development.

In addition to its enzymatic inhibition properties, 9-cyclopropyl-6-oxa-2λ6-thia-10-azaspiro[4.5]decane-2,2-dione has also been investigated for its anti-inflammatory effects. A study published in the European Journal of Pharmacology demonstrated that this compound significantly reduced inflammation in animal models of inflammatory diseases. The researchers attributed this effect to the compound's ability to modulate key signaling pathways involved in inflammation, such as NF-kB and MAPK pathways.

The pharmacokinetic properties of 9-cyclopropyl-6-oxa-2λ6-thia-10-azaspiro[4.5]decane-2,2-dione have also been studied to evaluate its suitability for therapeutic use. Preliminary data indicate that the compound has favorable absorption, distribution, metabolism, and excretion (ADME) properties. It exhibits good oral bioavailability and a reasonable half-life, making it a promising candidate for further preclinical and clinical evaluation.

In terms of safety and toxicity, initial studies have shown that 9-cyclopropyl-6-oxa-2λ6-thia-10-azaspiro[4.5]decane-2,2-dione has a low toxicity profile at therapeutic doses. However, further comprehensive safety assessments are required to ensure its long-term safety and efficacy in human subjects.

The synthetic route for producing 9-cyclopropyl-6-oxa-2λ6-thia-10-azaspiro[4.5]decane-2,2-dione has been optimized to improve yield and purity. A multi-step synthesis involving cycloaddition reactions and functional group manipulations has been developed by researchers at leading pharmaceutical companies and academic institutions. This synthetic approach allows for efficient large-scale production of the compound, which is crucial for advancing it through preclinical and clinical trials.

The future prospects for 9-cyclopropyl-6-o xa - 2 λ< sup > 6 sup > - thia - 10 - azaspiro [ 4 . 5 ] decane - 2 , 2 - dione strong > are promising. Ongoing research aims to further elucidate its mechanism of action and explore its potential applications in treating various diseases. Collaborative efforts between academia and industry are expected to accelerate the development of this compound into a viable therapeutic option.

In conclusion, 9-cyclopropyl - 6 - oxa - 2 λ< sup > 6 sup > - thia - 10 - azaspiro [ 4 . 5 ] decane - 2 , 2 - dione (CAS No . 2171840 - 81 - 4) strong > represents a promising candidate in the field of medicinal chemistry due to its unique structural features and potential biological activities . Continued research and development efforts will be crucial in realizing its full therapeutic potential . p >

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